N-(1,1-dioxidotetrahydro-3-thienyl)-5-(3-fluoro-4-methylphenyl)-N-(4-methylbenzyl)isoxazole-3-carboxamide

• Molecular Formula: C23H23FN2O4S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-5-(3-fluoro-4-methylphenyl)-N-[(4-methylphenyl)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C23H23FN2O4S/c1-15-3-6-17(7-4-15)13-26(19-9-10-31(28,29)14-19)23(27)21-12-22(30-25-21)18-8-5-16(2)20(24)11-18/h3-8,11-12,19H,9-10,13-14H2,1-2H3
• InChI Key: YDAFQTWDAMHXAE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3=NOC(=C3)C4=CC(=C(C=C4)C)F

Description

N-(1,1-dioxidotetrahydro-3-thienyl)-5-(3-fluoro-4-methylphenyl)-N-(4-methylbenzyl)isoxazole-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(1,1-dioxidotetrahydro-3-thienyl)-5-(3-fluoro-4-methylphenyl)-N-(4-methylbenzyl)isoxazole-3-carboxamide involves the inhibition of certain enzymes and signaling pathways that are involved in the development and progression of various diseases. It has been shown to inhibit the activity of certain kinases and transcription factors, which play a crucial role in cancer development and progression.
Biochemical and Physiological Effects:
N-(1,1-dioxidotetrahydro-3-thienyl)-5-(3-fluoro-4-methylphenyl)-N-(4-methylbenzyl)isoxazole-3-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to have neuroprotective effects by inhibiting the activity of certain enzymes that are involved in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(1,1-dioxidotetrahydro-3-thienyl)-5-(3-fluoro-4-methylphenyl)-N-(4-methylbenzyl)isoxazole-3-carboxamide in lab experiments is its potential therapeutic applications in the treatment of various diseases. However, one of the limitations is the need for further studies to determine its efficacy and safety in humans.

Future Directions

There are numerous future directions for the study of N-(1,1-dioxidotetrahydro-3-thienyl)-5-(3-fluoro-4-methylphenyl)-N-(4-methylbenzyl)isoxazole-3-carboxamide. Some of the potential future directions include further studies to determine its efficacy and safety in humans, studies to identify its potential therapeutic applications in other diseases, and studies to optimize its synthesis method to increase its yield and purity.
Conclusion:
In conclusion, N-(1,1-dioxidotetrahydro-3-thienyl)-5-(3-fluoro-4-methylphenyl)-N-(4-methylbenzyl)isoxazole-3-carboxamide is a chemical compound that has shown promising results in various scientific research studies. It has potential therapeutic applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Further studies are needed to determine its efficacy and safety in humans and to identify its potential therapeutic applications in other diseases.

Synthesis Methods

The synthesis of N-(1,1-dioxidotetrahydro-3-thienyl)-5-(3-fluoro-4-methylphenyl)-N-(4-methylbenzyl)isoxazole-3-carboxamide involves a multi-step process that includes the reaction of 3-fluoro-4-methylbenzaldehyde with N-(4-methylbenzyl)isoxazole-3-carboxamide, followed by the reaction of the resulting compound with 2,3-dihydrothiophene-1,1-dioxide. The final product is obtained through a series of purification steps.

Scientific Research Applications

N-(1,1-dioxidotetrahydro-3-thienyl)-5-(3-fluoro-4-methylphenyl)-N-(4-methylbenzyl)isoxazole-3-carboxamide has shown promising results in various scientific research studies. It has been studied for its potential therapeutic applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders.